(1-Propyl-1H-pyrazol-4-yl)methanethiol

• Molecular Formula: C7H12N2S
• Molecular Weight: 156.25 g/mol
• IUPAC Name: (1-propylpyrazol-4-yl)methanethiol
• InChI: InChI=1S/C7H12N2S/c1-2-3-9-5-7(6-10)4-8-9/h4-5,10H,2-3,6H2,1H3
• InChI Key: FRRAXBMKQUYQOK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C=N1)CS

Description

(1-Propyl-1H-pyrazol-4-yl)methanethiol is a sulfur-containing heterocyclic compound featuring a pyrazole ring substituted with a propyl group at the N1 position and a methanethiol (-CH2SH) moiety at the C4 position. This compound is of interest in medicinal chemistry and materials science due to its dual functional groups, which may confer unique biochemical or catalytic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Propyl-1H-pyrazol-4-yl)methanethiol typically involves the reaction of 1-propyl-1H-pyrazole with methanethiol. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate to deprotonate the methanethiol, facilitating its nucleophilic attack on the pyrazole ring.

Industrial Production Methods

Industrial production methods for (1-Propyl-1H-pyrazol-4-yl)methanethiol may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process may be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

(1-Propyl-1H-pyrazol-4-yl)methanethiol can undergo various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form the corresponding sulfide.

Substitution: The thiol group can participate in nucleophilic substitution reactions, replacing other functional groups in organic molecules.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, sodium hypochlorite, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products

Oxidation: Disulfides or sulfonic acids.

Reduction: Corresponding sulfides.

Substitution: Various substituted pyrazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, (1-Propyl-1H-pyrazol-4-yl)methanethiol is used as a building block for the synthesis of more complex molecules. Its reactivity makes it valuable in the development of new materials and catalysts.

Biology

The compound has potential applications in biology, particularly in the study of enzyme inhibition and protein interactions. Its thiol group can form covalent bonds with cysteine residues in proteins, making it useful in biochemical assays.

Medicine

In medicine, (1-Propyl-1H-pyrazol-4-yl)methanethiol may be explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities. Its ability to interact with biological molecules makes it a candidate for drug development.

Industry

Industrially, the compound can be used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (1-Propyl-1H-pyrazol-4-yl)methanethiol involves its interaction with molecular targets such as enzymes and proteins. The thiol group can form covalent bonds with cysteine residues, potentially inhibiting enzyme activity or altering protein function. This interaction can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of pyrazole-thiol derivatives. Key analogues include:

Compound Name	Substituents	Key Properties	Biological/Chemical Relevance
Methanethiol (CH₃SH)	-SH group only	Volatile, toxic, involved in sulfur cycling	Inhibits methane oxidation in methanotrophs
(1H-Pyrazol-4-yl)methanethiol	Pyrazole + -CH2SH (no propyl)	Enhanced stability vs. CH₃SH; potential enzyme interactions	Hypothesized to interact with MGL/CBL enzymes
1-Methyl-1H-pyrazole-4-thiol	Methyl at N1, -SH at C4	Lower lipophilicity vs. propyl variant; used in coordination chemistry	Metal chelation studies (e.g., Cu, Zn)

Key Observations :

• Unlike methanethiol (CH₃SH), the pyrazole ring may reduce volatility and toxicity, as aromatic systems often stabilize reactive groups .

Reactivity and Functional Comparisons

• Thiol Group Reactivity: Methanethiol (CH₃SH) is rapidly oxidized to dimethyl disulfide (DMDS) or trisulfide (DMTS) in biological systems . The pyrazole ring in the target compound may slow this oxidation due to steric hindrance or electronic effects. Thiols like CH₃SH inhibit methane oxidation in methanotrophs (e.g., Methylacidiphilum fumariolicum) by competing for active sites in methane monooxygenase . The pyrazole-thiol derivative may exhibit similar inhibitory effects but with higher specificity due to structural complexity.
• Enzymatic Interactions: Methanethiol oxidase (MTO), encoded by mtoX, degrades CH₃SH in methanotrophs . Methionine-γ-lyase (MGL) produces CH₃SH from methionine in Brevibacterium . Structural analogs like (1-Propyl-1H-pyrazol-4-yl)methanethiol might interfere with MGL activity, altering sulfur metabolism pathways.

Stability and Environmental Impact

• Volatility :

  Compound	Boiling Point (°C)	Water Solubility
  Methanethiol (CH₃SH)	6.2	High
  (1-Propyl-1H-pyrazol-4-yl)methanethiol (predicted)	~200–220	Moderate

  The propyl-pyrazole group significantly reduces volatility compared to CH₃SH, making the compound less environmentally persistent but more amenable to controlled applications (e.g., drug delivery).

• Toxicity: CH₃SH is toxic at low concentrations (e.g., inhibits methanotroph growth at ~15 µM ). The pyrazole derivative’s toxicity profile remains unstudied, but aromatic thiols generally exhibit lower acute toxicity due to reduced membrane permeability.

Biological Activity

(1-Propyl-1H-pyrazol-4-yl)methanethiol is a compound that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for (1-Propyl-1H-pyrazol-4-yl)methanethiol is $C_7H_{13}N_3S$. The structure features a pyrazole ring substituted with a propyl group and a thiol (-SH) functional group, which may influence its biological interactions.

1. Antimicrobial Properties

Research indicates that pyrazole derivatives, including (1-Propyl-1H-pyrazol-4-yl)methanethiol, exhibit significant antimicrobial activity. Pyrazoles have been shown to possess efficacy against various bacteria and fungi. For instance, studies have reported that certain pyrazole compounds demonstrate potent activity against E. coli and Staphylococcus aureus .

2. Anti-inflammatory Effects

Pyrazole derivatives are known for their anti-inflammatory properties. Compounds similar to (1-Propyl-1H-pyrazol-4-yl)methanethiol have been evaluated for their ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. In vitro studies have shown that these compounds can reduce inflammation markers significantly .

3. Anticancer Activity

Some pyrazole derivatives have been investigated for their anticancer properties, particularly in inhibiting cancer cell proliferation. For example, a study highlighted that pyrazole-based compounds could induce apoptosis in cancer cell lines, suggesting a potential mechanism for anticancer activity .

The biological activity of (1-Propyl-1H-pyrazol-4-yl)methanethiol can be attributed to several mechanisms:

• Enzyme Inhibition : Pyrazole compounds often act as inhibitors of various enzymes involved in inflammatory processes and cancer progression.
• Receptor Modulation : These compounds may interact with specific receptors, such as androgen receptors, influencing cellular signaling pathways critical for growth and inflammation .

Study 1: Antimicrobial Efficacy

In a comparative study examining the antimicrobial efficacy of various pyrazole derivatives, (1-Propyl-1H-pyrazol-4-yl)methanethiol was tested against standard bacterial strains. The results indicated that this compound exhibited notable antibacterial activity comparable to established antibiotics .

Study 2: Anti-inflammatory Activity

A recent investigation into the anti-inflammatory effects of pyrazole derivatives included (1-Propyl-1H-pyrazol-4-yl)methanethiol. The study measured the compound's ability to inhibit TNF-α production in macrophages stimulated with lipopolysaccharides (LPS). Results demonstrated a significant reduction in TNF-α levels at varying concentrations, supporting its potential therapeutic use in inflammatory diseases .

Research Findings Summary Table

Activity	Effect	Reference
Antimicrobial	Effective against E. coli and S. aureus
Anti-inflammatory	Inhibits TNF-α and IL-6 production
Anticancer	Induces apoptosis in cancer cell lines